Cas no 151361-87-4 (1-Ethynyl-3,5-difluorobenzene)

1-Ethynyl-3,5-difluorobenzene structure
1-Ethynyl-3,5-difluorobenzene structure
Product Name:1-Ethynyl-3,5-difluorobenzene
CAS No:151361-87-4
MF:C8H4F2
MW:138.114169120789
MDL:MFCD04039982
CID:99565
PubChem ID:4206806
Update Time:2025-04-18

1-Ethynyl-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethynyl-3,5-difluorobenzene
    • 1-ethynyl-3,5-difluoro-benzene
    • 3,5-difluorophenylethyne
    • Benzene,1-ethynyl-3,5-difluoro
    • HCC(3,5-F2C6H3)
    • 3,5-Difluorophenylacetylene
    • [3,5-Difluorophenyl]ethyne
    • 1-Ethynyl-3,5-fluorobenzene
    • Benzene, 1-ethynyl-3,5-difluoro-
    • 1-ETHYNYL-3 5-DIFLUOROBENZENE 97
    • Benzene, 1-ethynyl-3,5-difluoro- (9CI)
    • 1-Ethynyl-3,5-difluorobenzene 97%
    • OTDGZDMGSFBZLI-UHFFFAOYSA-N
    • Benzene,1-ethynyl-3,5-difluoro-
    • SBB085995
    • RP20403
    • NE19601
    • AB17470
    • ST24038005
    • A18231
    • AKOS010651617
    • 1-ETHYNYL-3 5-DIFLUOROBENZENE 97
    • SCHEMBL314317
    • MFCD04039982
    • 151361-87-4
    • J-008804
    • SY064680
    • 1-Ethynyl-3 pound not5-difluorobenzene
    • CS-W019127
    • E1352
    • 1-Ethynyl-3,5-difluorobenzene, 97%
    • DS-13345
    • EN300-103705
    • FT-0646925
    • DTXSID40400843
    • MDL: MFCD04039982
    • Inchi: 1S/C8H4F2/c1-2-6-3-7(9)5-8(10)4-6/h1,3-5H
    • InChI Key: OTDGZDMGSFBZLI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C#C)C=1)F

Computed Properties

  • Exact Mass: 138.02800
  • Monoisotopic Mass: 138.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.163 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 123-124 °C(lit.)
  • Flash Point: Fahrenheit: 91.4 ° f
    Celsius: 33 ° c
  • Refractive Index: n20/D 1.4910(lit.)
  • PSA: 0.00000
  • LogP: 1.94610
  • Solubility: Not determined

1-Ethynyl-3,5-difluorobenzene Security Information

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